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Compound of Interest

Compound Name: Conophylline

Cat. No.: B13846019 Get Quote

Essential Safety and Handling Guide for
Conophylline
This guide provides crucial safety and logistical information for the handling and disposal of

Conophylline in a research environment. The following procedures are designed to ensure the

safety of laboratory personnel and to minimize environmental impact.

Conophylline is a vinca alkaloid derived from the leaves of Ervatamia microphylla.[1][2] Like

other vinca alkaloids, such as vincristine and vinblastine, it is a biologically active compound

and should be handled with care.[3] Although a specific Safety Data Sheet (SDS) for

Conophylline is not readily available, the following guidelines are based on its chemical class

and general best practices for handling potent compounds in a laboratory setting.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Conophylline is provided below.
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Property Value Source

Molecular Formula C44H50N4O10 [2][3][4]

Molecular Weight 794.9 g/mol [3][4]

Appearance Solid (assumed) General knowledge

CAS Number 142741-24-0 [3][5]

Personal Protective Equipment (PPE)
Due to its biological activity as a vinca alkaloid, stringent personal protective measures are

essential to prevent exposure. The following PPE is mandatory when handling Conophylline in

powder form or in solution.
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PPE Category Item
Specifications and
Rationale

Hand Protection
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact. Change

gloves immediately if

contaminated.

Body Protection

Disposable, solid-front lab coat

with tight-fitting cuffs or a

"bunny suit"

Prevents contamination of

personal clothing. Cuffs should

be tucked into the inner pair of

gloves.

Eye Protection
Safety goggles with side

shields or a face shield

Protects eyes from splashes

and airborne particles.[6]

Respiratory Protection
NIOSH-approved N95

respirator or higher

Required when handling the

powder form to prevent

inhalation of fine particles.[6] A

surgical mask is not sufficient.

Foot Protection
Closed-toe shoes and

disposable shoe covers

Protects feet from spills and

prevents tracking of

contaminants outside the work

area.

Operational Plan for Handling Conophylline
Adherence to a strict operational workflow is critical for safety. The following step-by-step

procedures should be followed.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Conophylline in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.
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It should be stored away from incompatible materials, though specific incompatibilities are

not documented. General practice is to store away from strong oxidizing agents.

Maintain a detailed inventory of the compound.

2. Preparation of Solutions:

All handling of powdered Conophylline must be performed in a certified chemical fume

hood or a biological safety cabinet to minimize inhalation risk.

Before handling, decontaminate the work surface.

Wear all required PPE as specified in the table above.

Use a dedicated set of non-sparking tools (e.g., spatulas, weighing paper).

Weigh the desired amount of Conophylline carefully to avoid generating dust.

Add the powder to the solvent slowly and carefully.

Ensure the container is securely capped before removing it from the fume hood.

3. Use in Experiments:

When using solutions of Conophylline, continue to wear appropriate PPE, including gloves,

a lab coat, and eye protection.

Conduct all experimental procedures that may generate aerosols within a fume hood or

biological safety cabinet.

Clearly label all solutions containing Conophylline.

Disposal Plan
Proper disposal of Conophylline and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:
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Solid Waste: All disposable items that have come into contact with Conophylline, such as

gloves, shoe covers, weighing paper, and contaminated lab bench paper, should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Conophylline and contaminated solvents should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not

mix with other waste streams unless compatibility is known.

Sharps Waste: Needles, syringes, and other sharps contaminated with Conophylline must

be disposed of in a designated sharps container for hazardous waste.

2. Waste Disposal Procedure:

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[7]

Do not dispose of Conophylline down the drain or in the regular trash.[8][9]

Emergency Procedures
1. Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and water for at least 15 minutes.

Seek immediate medical attention.

2. Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.
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3. Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen.

Seek immediate medical attention.

4. Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

5. Spills:

Evacuate the immediate area.

Alert others and your supervisor.

If the spill is large or you are not trained to handle it, contact the institutional EHS office.

For small spills, if you are trained and have the appropriate spill kit:

Ensure you are wearing all required PPE.

Cover the spill with an absorbent material from a chemical spill kit.

Carefully collect the absorbed material into a hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of

Conophylline from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Conophylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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